GlyT Inhibitor
  • 8-Hydroxyamoxapine
    8-Hydroxyamoxapine
    • Cat. No.:
    • B025638
    • CAS No.:
    • 61443-78-5
    • Molecular Formula:
    • C17H16ClN3O2
    • Molecular Weight:
    • 329.8 g/mol
    Description
    8-Hydroxyamoxapine is a dibenzooxazepine.
    active metabolite of amoxapine
    - +
  • LY2365109 hydrochloride
    LY2365109 hydrochloride
    • Cat. No.:
    • B1139371
    • CAS No.:
    • Molecular Formula:
    • C22H28ClNO5
    • Molecular Weight:
    • 421.9 g/mol
    Description
    LY2365109 is a potent and selective GlyT1 inhibitors with IC50 value of 15.8 nM.target: GlyT1[1]IC 50: 15.8 nM [1]In vivo: The reference for LY2365109 is 0.3 or 30 mg/kg by PO. LY2365109 appeared slightly more p...
    - +
  • Org-24598
    Org-24598
    • Cat. No.:
    • B1662365
    • CAS No.:
    • Molecular Formula:
    • C19H20F3NO3
    • Molecular Weight:
    • 367.4 g/mol
    Description
    Inhibitor of the glial glycine transporter (GlyT1);  derivative of Org 24598.
    - +
  • Org-24598
    Org-24598
    • Cat. No.:
    • B1662628
    • CAS No.:
    • 722456-08-8
    • Molecular Formula:
    • C19H19F3LiNO3
    • Molecular Weight:
    • 373.3 g/mol
    Description
    Selective inhibitor of the glial glycine transporter (GlyT1) (pIC50 values are 6.9, <4 and <3 for GlyT1, GABA transporter and Glyt2 respectively).
    - +
  • Org 25543 hydrochloride
    Org 25543 hydrochloride
    • Cat. No.:
    • B1662644
    • CAS No.:
    • Molecular Formula:
    • C24H33ClN2O4
    • Molecular Weight:
    • 449.0 g/mol
    Description
    Potent and selective glycine transporter type 2 (GlyT2) inhibitor (IC50 = 16 nM for hGlyT2). Displays no activity at GlyT1 or 56 other common biological targets (≥ 100 μM), in a glycine uptake assay in CHO cells...
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  • ALX-1393
    ALX-1393
    • Cat. No.:
    • B1664810
    • CAS No.:
    • Molecular Formula:
    • C23H22FNO4
    • Molecular Weight:
    • 395.4 g/mol
    Description
    ALX 1393 is a glycine transporter-2 inhibitor.
    - +
  • Org 25935
    Org 25935
    • Cat. No.:
    • B1677470
    • CAS No.:
    • 949588-40-3
    • Molecular Formula:
    • C21H26ClNO3
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Org 25935 has been used in trials studying the treatment of Alcoholism, Schizophrenia, and Panic Disorder.
    - +
  • Bitopertin (R enantiomer)
    Bitopertin (R enantiomer)
    • Cat. No.:
    • B3029943
    • CAS No.:
    • 845614-12-2
    • Molecular Formula:
    • C21H20F7N3O4S
    • Molecular Weight:
    • 543.5 g/mol
    Description
    Bitopertin (R enantiomer) is a useful research compound. Its molecular formula is C21H20F7N3O4S and its molecular weight is 543.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bitopertin (...
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  • LY2365109 hydrochloride
    LY2365109 hydrochloride
    • Cat. No.:
    • B10768311
    • CAS No.:
    • Molecular Formula:
    • C22H28ClNO5
    • Molecular Weight:
    • 421.9 g/mol
    Description
    LY2365109 hydrochloride is a useful research compound. Its molecular formula is C22H28ClNO5 and its molecular weight is 421.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LY2365109 hydroc...
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  • Alx 1393
    Alx 1393
    • Cat. No.:
    • B15619259
    • CAS No.:
    • Molecular Formula:
    • C23H22FNO4
    • Molecular Weight:
    • 395.4 g/mol
    Description
    a GlyT2 inhibitor
    - +
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